Cas no 112453-43-7 (2-[4-(4-methoxyphenyl)-3-(4-oxocyclohexa-2,5-dien-1-ylidene)-1,2-oxazol-5-yl]acetic acid)

• Product Name: 2-[4-(4-methoxyphenyl)-3-(4-oxocyclohexa-2,5-dien-1-ylidene)-1,2-oxazol-5-yl]acetic acid
• CAS No: 112453-43-7
• MF: C₁₈H₁₅NO₅
• MW: 325.315405130386
• CID: 2608810
• PubChem ID: 136234183
• Update Time: 2025-04-21

2-[4-(4-methoxyphenyl)-3-(4-oxocyclohexa-2,5-dien-1-ylidene)-1,2-oxazol-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methoxyphenyl)-3-(4-oxocyclohexa-2,5-dien-1-ylidene)-1,2-oxazol-5-yl]acetic acid
• 112453-43-7
• DTXSID30557310
• 2-(3-(4-Hydroxyphenyl)-4-(4-methoxyphenyl)isoxazol-5-yl)acetic acid
• [4-(4-Methoxyphenyl)-3-(4-oxocyclohexa-2,5-dien-1-ylidene)-2,3-dihydro-1,2-oxazol-5-yl]acetic acid

• Inchi： 1S/C18H15NO5/c1-23-14-8-4-11(5-9-14)17-15(10-16(21)22)24-19-18(17)12-2-6-13(20)7-3-12/h2-9,20H,10H2,1H3,(H,21,22)
• InChI Key： XPPDVZFVQRDPKR-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=C(C2C=CC(=CC=2)OC)C(C2C=CC(=CC=2)O)=N1

Computed Properties

• Exact Mass: 325.09502258Da
• Monoisotopic Mass: 325.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.8Ų